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Compound of Interest

Compound Name: Diethyl methylmalonate

Cat. No.: B048530

This guide provides an in-depth comparison of adducts derived from diethyl methylmalonate,
a versatile reagent in organic synthesis. It is intended for researchers, scientists, and
professionals in drug development seeking to understand the formation, structure, and
comparative performance of these compounds against relevant alternatives. The focus is on
adducts formed through Michael addition and alkylation reactions, supported by experimental
data and detailed protocols.

Introduction to Diethyl Methylmalonate and its
Adducts

Diethyl methylmalonate, with the chemical formula CHzCH(COOC:zHs)2, is a colorless liquid
widely used as an intermediate in the synthesis of pharmaceuticals, such as non-steroidal anti-
inflammatory agents, and in the flavor and fragrance industries.[1] Its reactivity is centered
around the acidic a-hydrogen, which can be readily deprotonated to form a stabilized enolate.
This enolate is a potent nucleophile, enabling the formation of carbon-carbon bonds through
two primary pathways leading to adducts:

e Michael Addition: The enolate attacks an a,B3-unsaturated carbonyl compound in a conjugate
addition reaction.[2]

o Alkylation: The enolate undergoes nucleophilic substitution with an alkyl halide.[3][4]
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These reactions allow for the synthesis of a diverse range of substituted dicarboxylic acid
derivatives.

Comparison of Physicochemical Properties

The choice of a malonic ester derivative can be influenced by its physical properties, which
affect reaction conditions and purification methods. Below is a comparison of diethyl
methylmalonate with its parent compound, diethyl malonate, and a more substituted
analogue, diethyl sec-butylmalonate.

Diethyl . Diethyl sec-
Property Diethyl Malonate

Methylmalonate Butylmalonate
Molecular Formula CsH1404 C7H1204 C11H2004
Molecular Weight 174.19 g/mol 160.17 g/mol 216.27 g/mol [5]

- , 198-199 °C at 760 199.3 °C at 760 110-120 °C at 18-20

Boiling Point

mmHg[5] mmHg mmHg[5]
Density 1.022 g/mL at 20 °C[5] 1.055 g/mL at 20 °C ~0.98 g/cm3[5]
Refractive Index 1.413 at 20 °C[5] 1.414 at 20 °C ~1.422[5]

Adduct Formation via Michael Addition

The Michael addition is a key reaction for forming adducts from diethyl methylmalonate. The
enolate of diethyl methylmalonate adds to a Michael acceptor, such as an a,B3-unsaturated
ketone or nitroolefin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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